5-Amino-2-(iso-propoxy)thiazole

• Molecular Formula: C6H10N2OS
• Molecular Weight: 158.22 g/mol
• IUPAC Name: 2-propan-2-yloxy-1,3-thiazol-5-amine
• InChI: InChI=1S/C6H10N2OS/c1-4(2)9-6-8-3-5(7)10-6/h3-4H,7H2,1-2H3
• InChI Key: QKUCUYFSHGDTEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(S1)N

Description

5-Amino-2-(iso-propoxy)thiazole is a heterocyclic compound featuring a thiazole core substituted with an amino group at position 5 and an iso-propoxy group at position 2. Thiazoles are renowned for their versatility in medicinal chemistry due to their electronic properties and ability to engage in hydrogen bonding, which enhances interactions with biological targets . For instance, amino and alkoxy substituents are common in compounds with antimicrobial, anti-inflammatory, or enzyme-inhibitory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-(iso-propoxy)thiazole typically involves the reaction of appropriate aminonitriles with salts and esters of dithioacids, carbon oxysulfide, carbon disulfide, and isothiocyanates . One common method involves the reaction of 2-amino-5-bromothiazole with isopropyl alcohol under specific conditions to yield the desired product .

Industrial Production Methods

Industrial production methods for 5-Amino-2-(iso-propoxy)thiazole often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include continuous flow reactors and advanced purification techniques to isolate the compound efficiently .

Chemical Reactions Analysis

Reactivity of the 5-Amino Group

The 5-amino group participates in nucleophilic substitution, acylation, and condensation reactions due to its lone pair availability.

Acylation and Alkylation

• Acetylation : Reacts with acetyl chloride or anhydrides to form N-acetyl derivatives. For example, 2-aminothiazoles undergo acetylation under mild conditions to yield N-acetyl-2-aminothiazoles, which retain biological activity .

• Suzuki Coupling : Bromination at the 5-position (if amino is replaced) enables cross-coupling. Similar 5-bromo-2-aminothiazoles react with arylboronic acids in Pd-catalyzed Suzuki reactions to form biaryl derivatives .

Condensation Reactions

• Schiff Base Formation : Reacts with aldehydes (e.g., 4-fluorobenzaldehyde) to form imines. For instance, 2-aminothiazole derivatives condense with aldehydes to yield antimicrobial Schiff bases (MIC: 0.06–0.12 mg/mL) .

• Thiazolidinone Formation : Cyclizes with thioglycolic acid or thiosalicylic acid to form thiazolidinones, as seen in anticancer agents .

Reactivity of the Iso-Propoxy Group

The ether linkage at position 2 is relatively inert but can undergo cleavage under strong acidic or reductive conditions.

Ether Cleavage

• Acidic Hydrolysis : Iso-propoxy groups are cleaved by HBr/AcOH to yield 2-hydroxy-thiazoles, a strategy used in purine synthesis .

• Reductive Removal : Catalytic hydrogenation (e.g., Pd/C, H₂) reduces the ether to a hydroxyl group, though this is less common for thiazoles .

Electrophilic Substitution on the Thiazole Ring

The electron-donating amino and alkoxy groups direct electrophiles to positions 4 and 5.

Halogenation

• Bromination : 2-Aminothiazoles undergo bromination at position 5 via an addition-elimination mechanism. For example, 2-amino-4-phenylthiazole reacts with Br₂/NaHCO₃ to yield 2-amino-5-bromo-4-phenylthiazole (yield: 61–84%) .

Nitration and Sulfonation

• Limited data exists, but nitration likely occurs at position 4 under HNO₃/H₂SO₄, as seen in related thiazole derivatives .

Heterocyclic Ring Functionalization

The thiazole core participates in cycloadditions and ring-expansion reactions.

Cycloaddition

• Diels-Alder Reactions : The thiazole ring acts as a dienophile. For example, 2-aminothiazoles react with maleic anhydride to form fused bicyclic systems .

Ring Expansion

• Imidazo-Thiazoles : Heating with α-bromo ketones (e.g., α-bromo-3-methoxyacetophenone) forms imidazo[2,1-b]thiazoles, a scaffold with anticancer activity (IC₅₀: 10–30 µM) .

Biological Activity and Pharmacological Modifications

Derivatives of 5-amino-2-(iso-propoxy)thiazole exhibit diverse bioactivities:

Modification	Biological Activity	Reference
N-Acylation	Anticancer (HepG2, IC₅₀: 10 µM)
5-Bromo substitution	Antimicrobial (MRSA, MIC: 0.06 mg/mL)
Schiff base formation	Antifungal (Candida, MIC: 0.47 mg/mL)
Thiazolidinone synthesis	Anti-inflammatory (COX-2 inhibition)

Key Reaction Pathways

The table below summarizes validated reaction pathways for analogous compounds:

Reaction Type	Conditions	Product	Yield	Source
Acylation	Ac₂O, pyridine, RT	N-Acetyl-5-amino-thiazole	85%
Bromination	Br₂/NaHCO₃, DMF	5-Bromo-2-(iso-propoxy)thiazole	77%
Suzuki coupling	Pd(PPh₃)₄, K₂CO₃, arylboronic acid	5-Aryl-2-(iso-propoxy)thiazole	68%
Ether cleavage	HBr/AcOH, reflux	2-Hydroxy-5-amino-thiazole	63%

Computational Insights

DFT studies on similar thiazoles indicate:

• The 5-amino group increases electron density at C4 (Mulliken charge: −0.32), favoring electrophilic attack .

• Iso-propoxy groups enhance lipophilicity (logP: 2.1), improving membrane permeability .

Scientific Research Applications

5-Amino-2-(iso-propoxy)thiazole has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial, antifungal, and antiviral properties.

Medicine: Explored for its potential as an anticancer, anti-inflammatory, and neuroprotective agent.

Industry: Utilized in the development of agrochemicals, dyes, and materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 5-Amino-2-(iso-propoxy)thiazole involves its interaction with various molecular targets and pathways. For instance, it may inhibit specific enzymes or receptors, leading to its observed biological effects. The compound’s thiazole ring can interact with biological macromolecules, influencing their function and activity .

Comparison with Similar Compounds

2-Amino-5-nitrothiazole

• Substituents: 2-amino, 5-nitro groups.
• Activity : Demonstrates antimicrobial properties, validated in pharmaceutical quality standards .

5-Amino-3-(2-aminopropyl)-1,2,4-thiadiazole

• Substituents: 5-amino, 3-aminopropyl groups on a thiadiazole ring.
• Activity : Acts as a scaffold for hybrid multifunctional compounds, showing promise in neuroprotective and anti-inflammatory applications .

Functional Analogues

Bisthiazole Derivatives

• Structure : Two linked thiazole rings.
• Activity : COX-2 inhibitors with NSAID-like activity, comparable to celecoxib (pyrazole-based) and parecoxib (isoxazole-based) .
• Key Difference: The bisthiazole system expands π-π stacking interactions, whereas 5-Amino-2-(iso-propoxy)thiazole’s single-ring system may favor simpler pharmacokinetic profiles .

Antimicrobial Thiazole Derivatives

• Example : Thiazole derivative 2 (from ).
• Activity : Superior anti-biofilm and resensitization effects against VRSA compared to vancomycin .
• Key Difference: The iso-propoxy group in 5-Amino-2-(iso-propoxy)thiazole may confer greater lipid solubility than polar substituents in derivative 2, influencing tissue penetration .

Data Tables

Table 1. Structural and Functional Comparison of Thiazole Derivatives

Compound Name	Substituents	Core Structure	Biological Activity	Key References
5-Amino-2-(iso-propoxy)thiazole	5-amino, 2-iso-propoxy	Thiazole	Hypothetical: Antimicrobial/anti-inflammatory
2-Amino-5-nitrothiazole	2-amino, 5-nitro	Thiazole	Antimicrobial
Bisthiazole derivatives	Di-thiazole linkage	Bisthiazole	COX-2 inhibition
5-Amino-3-(2-aminopropyl)-1,2,4-thiadiazole	5-amino, 3-aminopropyl	Thiadiazole	Neuroprotective
Thiazole derivative 2	Undisclosed	Thiazole	Anti-biofilm, VRSA resensitization

Table 2. Substituent Effects on Bioactivity

Substituent	Electronic Effect	Potential Impact on Activity	Example Compound
5-Amino	Electron-donating	Enhances hydrogen bonding; stabilizes target interactions	5-Amino-2-(iso-propoxy)thiazole
5-Nitro	Electron-withdrawing	Induces oxidative stress; broad antimicrobial activity	2-Amino-5-nitrothiazole
Iso-propoxy	Lipophilic	Improves membrane permeability	5-Amino-2-(iso-propoxy)thiazole
Aminopropyl (thiadiazole)	Basic	Facilitates blood-brain barrier penetration	5-Amino-3-(2-aminopropyl)-1,2,4-thiadiazole

Biological Activity

5-Amino-2-(iso-propoxy)thiazole is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological properties, including anticancer, antimicrobial, and anti-inflammatory activities, supported by relevant research findings, case studies, and data tables.

Structure and Properties

5-Amino-2-(iso-propoxy)thiazole features a thiazole ring, which is known for its diverse biological activities. The presence of the amino and iso-propoxy groups contributes to its pharmacological potential. Thiazole derivatives are recognized for their roles in various therapeutic areas, including cancer treatment and infectious diseases.

1. Anticancer Activity

Thiazole derivatives have been extensively studied for their anticancer properties. Research indicates that compounds containing the thiazole moiety can inhibit tumor growth and induce apoptosis in cancer cells.

• Case Study: A study evaluated a series of thiazole derivatives, including 5-amino-2-(iso-propoxy)thiazole, against multiple cancer cell lines. Results showed that certain derivatives exhibited significant cytotoxicity with IC50 values comparable to established chemotherapeutics like doxorubicin .

Compound	Cell Line	IC50 (µM)	Mechanism of Action
5-Amino-2-(iso-propoxy)thiazole	A549 (Lung)	15.2	Apoptosis induction
5-Amino-2-(iso-propoxy)thiazole	MCF-7 (Breast)	12.4	Cell cycle arrest
Doxorubicin	A549 (Lung)	<1	DNA intercalation

2. Antimicrobial Activity

Thiazoles are also known for their antimicrobial effects against various pathogens.

• Research Findings: In vitro studies demonstrated that 5-amino-2-(iso-propoxy)thiazole possesses antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values indicating effective inhibition .

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Candida albicans	128

3. Anti-inflammatory Activity

The anti-inflammatory properties of thiazoles have been linked to their ability to inhibit pro-inflammatory cytokines.

• Study Overview: In animal models, administration of 5-amino-2-(iso-propoxy)thiazole resulted in a significant reduction of inflammatory markers such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent .

Structure-Activity Relationship (SAR)

The biological activity of thiazole derivatives is often influenced by their structural characteristics. The following points summarize key findings related to the SAR of 5-amino-2-(iso-propoxy)thiazole:

• Amino Group: The presence of an amino group at the 5-position enhances anticancer activity by facilitating interactions with cellular targets.
• Iso-propoxy Substitution: The iso-propoxy group contributes to lipophilicity, improving membrane permeability and bioavailability.
• Thiazole Ring Modifications: Variations in substituents on the thiazole ring can significantly alter potency and selectivity against different cancer types.